Cas no 1086376-57-9 ((4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol)

(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol is a fluorinated aromatic compound featuring a pyridine core substituted with a trifluoromethyl group and linked to a hydroxymethyl-substituted phenyl ring via an ether bridge. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The hydroxymethyl moiety provides a reactive handle for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing and steric effects influence reactivity in coupling reactions, while the pyridine scaffold contributes to binding affinity in bioactive molecules. Suitable for applications in medicinal chemistry and material science, this compound offers synthetic flexibility for developing targeted small-molecule inhibitors or functionalized materials.

(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol structure

1086376-57-9 structure

Product Name:(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol

CAS No:1086376-57-9

MF:C₁₃H₁₀F₃NO₂

MW:269.219213962555

MDL:MFCD10703545

CID:1077935

PubChem ID:28875895

Update Time:2025-06-09

(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol
- (4-((3-(Trifluoromethyl)pyridin-2-yl)oxy)phenyl)methanol
- TS-00887
- 1086376-57-9
- (4-([3-(Trifluoromethyl)pyridin-2-yl]oxy)phenyl)methanol
- MFCD10703545
- AKOS017554131
- CS-0440675
- [4-[3-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methanol
- MDL： MFCD10703545
- Inchi： 1S/C13H10F3NO2/c14-13(15,16)11-2-1-7-17-12(11)19-10-5-3-9(8-18)4-6-10/h1-7,18H,8H2
- InChI Key： YDFJRVCNNKYISW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CN=C1OC1C=CC(CO)=CC=1)(F)F

Computed Properties

Exact Mass: 269.06636305g/mol
Monoisotopic Mass: 269.06636305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.4Å²

(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC300595-1g	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9		1g	£102.00	2025-02-21
Apollo Scientific	PC300595-5g	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9		5g	£408.00	2025-02-21
abcr	AB418756-1 g	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9		1g	€146.00	2022-03-24
abcr	AB418756-5 g	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9		5g	€470.00	2022-03-24
Matrix Scientific	084177-1g	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol, 97%	1086376-57-9	97%	1g	$360.00	2023-09-05
Fluorochem	067674-1g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9	97%	1g	￡96.00	2022-03-01
Fluorochem	067674-5g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9	97%	5g	￡384.00	2022-03-01
Key Organics Ltd	TS-00887-1MG	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	TS-00887-5MG	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	TS-00887-10MG	(4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}phenyl)methanol	1086376-57-9	>90%	10mg	£63.00	2025-02-08

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